Cas no 2229327-55-1 (5-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-1,2-oxazole-4-carboxylic acid)

5-(4-{(tert-Butoxy)carbonylamino}cyclohexyl)-1,2-oxazole-4-carboxylic acid is a specialized intermediate in organic synthesis, particularly valuable for its functionalized oxazole and cyclohexyl scaffold. The tert-butoxycarbonyl (Boc) protecting group enhances stability during synthetic manipulations, while the carboxylic acid moiety offers versatility for further derivatization. Its rigid cyclohexyl structure contributes to conformational control in target molecules, making it useful in medicinal chemistry and peptide mimetics. The compound’s well-defined reactivity profile ensures reliable performance in amide coupling and other transformations. Suitable for research applications, it provides a balance of steric hindrance and reactivity, facilitating the development of complex bioactive compounds.
5-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-1,2-oxazole-4-carboxylic acid structure
2229327-55-1 structure
Product Name:5-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-1,2-oxazole-4-carboxylic acid
CAS No:2229327-55-1
MF:C15H22N2O5
MW:310.345584392548
CID:6019616
PubChem ID:165621288
Update Time:2025-05-25

5-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-1,2-oxazole-4-carboxylic acid
    • 5-(4-{[(tert-butoxy)carbonyl]amino}cyclohexyl)-1,2-oxazole-4-carboxylic acid
    • 2229327-55-1
    • EN300-1874685
    • Inchi: 1S/C15H22N2O5/c1-15(2,3)21-14(20)17-10-6-4-9(5-7-10)12-11(13(18)19)8-16-22-12/h8-10H,4-7H2,1-3H3,(H,17,20)(H,18,19)
    • InChI Key: KFJSKBIPCBXIGZ-UHFFFAOYSA-N
    • SMILES: O1C(=C(C(=O)O)C=N1)C1CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 310.15287181g/mol
  • Monoisotopic Mass: 310.15287181g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 102Ų

5-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-1,2-oxazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1874685-0.05g
5-(4-{[(tert-butoxy)carbonyl]amino}cyclohexyl)-1,2-oxazole-4-carboxylic acid
2229327-55-1
0.05g
$851.0 2023-09-18
Enamine
EN300-1874685-0.1g
5-(4-{[(tert-butoxy)carbonyl]amino}cyclohexyl)-1,2-oxazole-4-carboxylic acid
2229327-55-1
0.1g
$892.0 2023-09-18
Enamine
EN300-1874685-0.25g
5-(4-{[(tert-butoxy)carbonyl]amino}cyclohexyl)-1,2-oxazole-4-carboxylic acid
2229327-55-1
0.25g
$933.0 2023-09-18
Enamine
EN300-1874685-0.5g
5-(4-{[(tert-butoxy)carbonyl]amino}cyclohexyl)-1,2-oxazole-4-carboxylic acid
2229327-55-1
0.5g
$974.0 2023-09-18
Enamine
EN300-1874685-1.0g
5-(4-{[(tert-butoxy)carbonyl]amino}cyclohexyl)-1,2-oxazole-4-carboxylic acid
2229327-55-1
1g
$1014.0 2023-06-03
Enamine
EN300-1874685-2.5g
5-(4-{[(tert-butoxy)carbonyl]amino}cyclohexyl)-1,2-oxazole-4-carboxylic acid
2229327-55-1
2.5g
$1988.0 2023-09-18
Enamine
EN300-1874685-5.0g
5-(4-{[(tert-butoxy)carbonyl]amino}cyclohexyl)-1,2-oxazole-4-carboxylic acid
2229327-55-1
5g
$2940.0 2023-06-03
Enamine
EN300-1874685-10.0g
5-(4-{[(tert-butoxy)carbonyl]amino}cyclohexyl)-1,2-oxazole-4-carboxylic acid
2229327-55-1
10g
$4360.0 2023-06-03
Enamine
EN300-1874685-1g
5-(4-{[(tert-butoxy)carbonyl]amino}cyclohexyl)-1,2-oxazole-4-carboxylic acid
2229327-55-1
1g
$1014.0 2023-09-18
Enamine
EN300-1874685-5g
5-(4-{[(tert-butoxy)carbonyl]amino}cyclohexyl)-1,2-oxazole-4-carboxylic acid
2229327-55-1
5g
$2940.0 2023-09-18

Additional information on 5-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-1,2-oxazole-4-carboxylic acid

Introduction to 5-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-1,2-oxazole-4-carboxylic acid (CAS No: 2229327-55-1)

5-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-1,2-oxazole-4-carboxylic acid, identified by its CAS number 2229327-55-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the oxazole class, a heterocyclic structure characterized by a six-membered ring containing one oxygen atom and one nitrogen atom. The presence of the tert-butoxy carbonylamino substituent at the 4-position of the cyclohexyl ring and the carboxylic acid functionality at the 4-position of the oxazole ring imparts unique chemical and pharmacological properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The structural motif of 5-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-1,2-oxazole-4-carboxylic acid is particularly noteworthy due to its potential applications in drug development. The tert-butoxy carbonylamino group serves as a protective group for amino functions, commonly employed in peptide coupling reactions and as a precursor for amide bond formation. This feature is highly relevant in modern medicinal chemistry, where controlled release and targeted delivery of therapeutic agents are critical for enhancing efficacy and minimizing side effects.

The oxazole ring itself is a well-documented pharmacophore in medicinal chemistry, exhibiting diverse biological activities across multiple therapeutic areas. Oxazoles have been investigated for their antimicrobial, antifungal, anti-inflammatory, and even anticancer properties. The incorporation of the cyclohexyl moiety further modulates the electronic and steric environment of the molecule, influencing its interactions with biological targets. Such structural diversification is a cornerstone of contemporary drug discovery efforts aimed at optimizing pharmacokinetic profiles and target specificity.

In recent years, there has been growing interest in leveraging computational chemistry and high-throughput screening methodologies to identify novel scaffolds with enhanced biological activity. The compound 5-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-1,2-oxazole-4-carboxylic acid (CAS No: 2229327-55-1) represents an excellent candidate for such studies due to its complex architecture and potential for further derivatization. Researchers have begun exploring its utility as a building block in fragment-based drug design, where small molecular fragments are screened for initial binding interactions with biological targets before being expanded into more sophisticated lead compounds.

The tert-butoxy carbonylamino group not only provides stability during synthetic transformations but also offers a handle for further functionalization. This versatility allows chemists to introduce additional modifications at strategic positions within the molecule, enabling fine-tuning of its pharmacological properties. For instance, subsequent removal of the protecting group can yield a free amino acid derivative suitable for further coupling reactions or modifications via reductive amination or other established techniques.

From a synthetic perspective, 5-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-1,2-oxazole-4-carboxylic acid exemplifies the intricate interplay between functional group chemistry and heterocyclic synthesis. The synthesis typically involves multi-step reactions starting from readily available precursors such as cyclohexylamine derivatives and oxazole carboxylic acids. Advanced synthetic strategies may employ transition metal-catalyzed cross-coupling reactions or palladium-mediated transformations to construct the desired carbon-carbon bonds with high precision.

The oxazole core is particularly amenable to derivatization due to its reactive nature at both the C3 and C4 positions. At C3, nucleophilic substitution reactions can be employed to introduce various functional groups, while at C4, electrophilic aromatic substitution or metal-catalyzed coupling reactions offer additional pathways for structural diversification. These features make 5-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-1,2-oxazole-4-carboxylic acid (CAS No: 2229327-55-1) a versatile scaffold for designing molecules with tailored biological activities.

In the realm of drug discovery, there is an increasing emphasis on developing compounds that exhibit dual or multi-target interactions. The structural complexity of 5-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-1,2-oxazole-4-carboxylic acid provides an opportunity to engineer molecules that can simultaneously engage multiple binding sites on biological targets. Such multivalent interactions often lead to enhanced binding affinities and improved therapeutic outcomes compared to single-target ligands.

Recent advancements in crystallographic techniques have enabled high-resolution structural determinations of protein-ligand complexes at atomic resolution. These insights have been instrumental in understanding how small molecules interact with their biological targets at a molecular level. By integrating these structural data with computational modeling approaches, researchers can predict how modifications to 5-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-1,2-oxazole-4-carboxylic acid will influence its binding affinity and selectivity profile.

The tert-butoxy carbonylamino group also plays a critical role in modulating solubility and metabolic stability post-administration. By serving as an amino protecting group during synthetic processes followed by selective deprotection under mild conditions, chemists can optimize physicochemical properties such as solubility in aqueous media or resistance to enzymatic degradation in vivo. These considerations are essential for ensuring that lead compounds exhibit favorable pharmacokinetic profiles before advancing into clinical trials.

The oxazole ring's ability to adopt different conformations contributes significantly to its versatility as a pharmacophore. This conformational flexibility allows it to interact favorably with diverse biological targets through hydrogen bonding networks or hydrophobic interactions depending on environmental conditions inside cells or tissues. Such adaptability makes oxazoles particularly attractive candidates for designing molecules capable of targeting complex disease mechanisms involving multiple interacting proteins or enzymes.

In conclusion,5-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-1,2-oxazole-4-carboxylic acid (CAS No: 2229327-55-1) represents an intriguing compound with broad applications in pharmaceutical research and development。 Its unique structural features offer opportunities for designing novel therapeutics targeting various diseases。 As synthetic methodologies continue to evolve alongside advances in computational biology, this compound will undoubtedly remain at forefront of medicinal chemistry innovation, driving progress toward more effective treatments for human health challenges worldwide。

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.